rac-(1R,2R)-2-ethynylcyclohexan-1-amine
Overview
Description
Rac-(1R,2R)-2-ethynylcyclohexan-1-amine (RCEA) is an organic compound that has been studied extensively in the scientific community due to its potential applications in various fields. RCEA is a cyclic amine, which is a type of organic compound that contains an amine group and a cyclic structure. It is an important intermediate in the synthesis of compounds used in drug discovery and development, as well as in research related to the development of new materials. Additionally, RCEA is used in the synthesis of compounds used in the manufacture of pharmaceuticals, cosmetics, and fragrances.
Mechanism of Action
Rac-(1R,2R)-2-ethynylcyclohexan-1-amine has been studied extensively in the scientific community in recent years due to its potential applications in various fields. It has been shown to interact with enzymes and other proteins in the body, which can result in a number of biochemical and physiological effects. Specifically, rac-(1R,2R)-2-ethynylcyclohexan-1-amine has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can result in an increase in the levels of acetylcholine in the body, which can lead to an increase in nerve transmission and improved cognitive function.
Biochemical and Physiological Effects
rac-(1R,2R)-2-ethynylcyclohexan-1-amine has been studied extensively in the scientific community in recent years due to its potential applications in various fields. It has been shown to interact with enzymes and other proteins in the body, which can result in a number of biochemical and physiological effects. Specifically, rac-(1R,2R)-2-ethynylcyclohexan-1-amine has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can result in an increase in the levels of acetylcholine in the body, which can lead to an increase in nerve transmission and improved cognitive function. Additionally, rac-(1R,2R)-2-ethynylcyclohexan-1-amine has been shown to have anti-inflammatory and anti-oxidant properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The use of rac-(1R,2R)-2-ethynylcyclohexan-1-amine in laboratory experiments has a number of advantages. First, it is a relatively inexpensive compound, making it an attractive option for research purposes. Additionally, it is a relatively stable compound, meaning that it can be stored for long periods of time without significant degradation. Finally, it is a relatively simple compound to synthesize, making it an attractive option for researchers who need to quickly synthesize large quantities of the compound.
However, there are also some limitations to using rac-(1R,2R)-2-ethynylcyclohexan-1-amine in laboratory experiments. First, it is a relatively toxic compound, and thus must be handled with caution. Additionally, it is a relatively reactive compound, meaning that it can react with other compounds, which can lead to undesired side reactions. Finally, it is a relatively unstable compound, meaning that it can decompose over time, resulting in the loss of its activity.
Future Directions
Given the potential applications of rac-(1R,2R)-2-ethynylcyclohexan-1-amine, there are a number of potential future directions for research. First, further research is needed to better understand the biochemical and physiological effects of rac-(1R,2R)-2-ethynylcyclohexan-1-amine. Additionally, further research is needed to explore the potential applications of rac-(1R,2R)-2-ethynylcyclohexan-1-amine in the development of new materials and pharmaceuticals. Finally, further research is needed to explore the potential of using rac-(1R,2R)-2-ethynylcyclohexan-1-amine as an anti-inflammatory and anti-oxidant agent.
Synthesis Methods
Rac-(1R,2R)-2-ethynylcyclohexan-1-amine can be synthesized using a variety of methods, including the use of a palladium-catalyzed reaction. In this method, palladium is used as the catalyst and the reaction is carried out in the presence of a base, such as sodium hydroxide. The reaction involves the addition of an ethynyl group to a cyclohexanone molecule, resulting in the formation of rac-(1R,2R)-2-ethynylcyclohexan-1-amine. This method is highly efficient and can be conducted in a relatively short amount of time.
Scientific Research Applications
Rac-(1R,2R)-2-ethynylcyclohexan-1-amine has been studied extensively in the scientific community in recent years due to its potential applications in various fields. It has been used in the synthesis of compounds used in drug discovery and development, as well as in research related to the development of new materials. Additionally, rac-(1R,2R)-2-ethynylcyclohexan-1-amine is used in the synthesis of compounds used in the manufacture of pharmaceuticals, cosmetics, and fragrances.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-ethynylcyclohexan-1-amine involves the addition of an ethynyl group to cyclohexanone followed by reduction and reductive amination.", "Starting Materials": [ "Cyclohexanone", "Ethynylmagnesium bromide", "Sodium borohydride", "Ammonium chloride", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol" ], "Reaction": [ "Addition of ethynylmagnesium bromide to cyclohexanone in diethyl ether to form rac-(1R,2R)-2-ethynylcyclohexan-1-ol", "Reduction of rac-(1R,2R)-2-ethynylcyclohexan-1-ol with sodium borohydride in methanol to form rac-(1R,2R)-2-ethynylcyclohexan-1-ol", "Reductive amination of rac-(1R,2R)-2-ethynylcyclohexan-1-ol with ammonium chloride and sodium borohydride in hydrochloric acid to form rac-(1R,2R)-2-ethynylcyclohexan-1-amine", "Purification of rac-(1R,2R)-2-ethynylcyclohexan-1-amine with sodium hydroxide and extraction with diethyl ether" ] } | |
CAS RN |
2098054-51-2 |
Molecular Formula |
C8H13N |
Molecular Weight |
123.2 |
Purity |
95 |
Origin of Product |
United States |
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